Cas no 10138-99-5 ((2S)-2-Amino-3-dimethylaminopropanoic acid)

(2S)-2-Amino-3-dimethylaminopropanoic acid is a chiral non-proteinogenic amino acid featuring a dimethylamino group at the β-position. Its structural uniqueness, combining an amino acid backbone with a tertiary amine functionality, makes it valuable in organic synthesis and pharmaceutical research. The compound serves as a versatile building block for peptidomimetics and bioactive molecule design, enabling modulation of physicochemical properties such as solubility and basicity. The stereospecific (2S) configuration ensures precise chiral control in asymmetric synthesis. Its dual functional groups allow for selective derivatization, facilitating applications in drug discovery and catalyst development. High purity grades are available to meet rigorous research requirements.
(2S)-2-Amino-3-dimethylaminopropanoic acid structure
10138-99-5 structure
Product Name:(2S)-2-Amino-3-dimethylaminopropanoic acid
CAS No:10138-99-5
MF:C5H12N2O2
MW:132.160981178284
CID:48417
PubChem ID:160768
Update Time:2025-06-08

(2S)-2-Amino-3-dimethylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-Amino-3-dimethylaminopropanoic acid
    • L-SS-(N,N-DIMETHYLAMINO)ALANINE
    • L-β-(N,N-dimethylamino) alanine
    • 3-(DIMETHYLAMINO)-L-ALANINE
    • (S)-2-amino-3-(dimethylamino)propanoic acid
    • (S)-2-Amino-3-(dimethylamino)propionic acid
    • L-4-Azaleucin
    • L-4-Azaleucine
    • L-Alanine,3-(dimethylamino)
    • Propionic acid,2-amino-3-(dimethylamino)-,L
    • beta-(Dimethylamino)alanine
    • L-Alanine, 3-(dimethylamino)-
    • Propionic acid, 2-amino-3-(dimethylamino)-, L-
    • 3-(Dimethylamino)alanine
    • Alanine, 3-(dimethylamino)-
    • DTXSID30906107
    • CS-0091615
    • 4-Azaleucine
    • D75181
    • beta-N,N-Dimethylamino-L-Ala
    • 2-Amino-3-(dimethylamino)propionic acid
    • (S)-2-Amino-3-(dimethylamino)propanoicacid
    • ?-N,N-Dimethylamino-L-Ala
    • 10138-99-5
    • (2S)-2-amino-3-(dimethylamino)propanoic acid
    • Propionic acid, 2-amino-3-(dimethylamino)-
    • AKOS006282979
    • EN300-365750
    • 2-Amino-3-dimethylaminopropionic acid
    • SCHEMBL198216
    • Azaleucine
    • Inchi： 1S/C5H12N2O2/c1-7(2)3-4(6)5(8)9/h4H,3,6H2,1-2H3,(H,8,9)/t4-/m0/s1
    • InChI Key： KEZRWUUMKVVUPT-BYPYZUCNSA-N
    • SMILES： OC([C@H](CN(C)C)N)=O

Computed Properties

  • Exact Mass: 132.09000
  • Monoisotopic Mass: 132.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6
  • XLogP3: -3.3

Experimental Properties

  • Density: 1.129
  • Boiling Point: 214.3 °C at 760 mmHg
  • Flash Point: 83.4 °C
  • Refractive Index: 1.492
  • PSA: 66.56000
  • LogP: -0.33980

(2S)-2-Amino-3-dimethylaminopropanoic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(2S)-2-Amino-3-dimethylaminopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-365750-0.05g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
0.05g
 $403.0 2025-03-18
Enamine
EN300-365750-0.1g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
0.1g
 $422.0 2025-03-18
Enamine
EN300-365750-0.25g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
0.25g
 $441.0 2025-03-18
Enamine
EN300-365750-0.5g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
0.5g
 $461.0 2025-03-18
Enamine
EN300-365750-1.0g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
1.0g
 $480.0 2025-03-18
Enamine
EN300-365750-2.5g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
2.5g
 $940.0 2025-03-18
Enamine
EN300-365750-5.0g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
5.0g
 $1391.0 2025-03-18
Enamine
EN300-365750-10.0g
(2S)-2-amino-3-(dimethylamino)propanoic acid
 10138-99-5 95.0%
10.0g
 $2063.0 2025-03-18
A2B Chem LLC
AA05451-1g
(S)-2-Amino-3-(dimethylamino)propanoic acid
 10138-99-5
1g
 $874.00 2024-04-20
A2B Chem LLC
AA05451-5g
(S)-2-Amino-3-(dimethylamino)propanoic acid
 10138-99-5
5g
 $2874.00 2024-04-20

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